Cas no 1159813-38-3 ((2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride)
(2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride is a versatile organic compound featuring a pyridine core substituted with a trifluoromethyl group at the 2-position and an aminomethyl group at the 4-position, in its hydrochloride salt form. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The hydrochloride salt improves solubility and handling properties. This intermediate is particularly useful in the synthesis of pharmaceuticals, including kinase inhibitors and bioactive molecules, due to its ability to modulate electronic and steric properties. Its well-defined structure and high purity ensure reliable performance in coupling reactions and other synthetic transformations.
1159813-38-3 structure
Product Name:(2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride
CAS No:1159813-38-3
MF:C7H8ClF3N2
MW:212.600030899048
MDL:MFCD12400889
CID:1023683
PubChem ID:70700688
Update Time:2025-05-27
(2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride
- (2-(Trifluoromethyl)pyridin-4-yl)methamine hydrochloride
- [2-(trifluoromethyl)pyridin-4-yl]methanamine,hydrochloride
- AK102706
- ANW-65474
- CTK8C0921
- KB-205544
- MFCD12400889
- [2-(trifluoromethyl)pyridin-4-yl]methanamine;hydrochloride
- [2-(Trifluoromethyl)pyridin-4-yl]methanamine hydrochloride
- CS-0316644
- DB-092356
- AKOS016005591
- 4-Pyridinemethanamine, 2-(trifluoromethyl)-, hydrochloride (1:1)
- AMY1875
- 1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]METHANAMINE HYDROCHLORIDE
- (2-(Trifluoromethyl)pyridin-4-yl)methanaminehydrochloride
- 1-[2-(Trifluoromethyl)pyridin-4-yl]methanamine--hydrogen chloride (1/1)
- 1159813-38-3
- (2-(TRIFLUOROMETHYL)PYRIDIN-4-YL)METHANAMINE HCL
- AB86611
- 4-(Aminomethyl)-2-(trifluoromethyl)pyridine hydrochloride
- PD137539
- DTXSID40743489
- BDDKPNSDKMBCNT-UHFFFAOYSA-N
- CHEMBL4066637
- PS-11574
-
- MDL: MFCD12400889
- Inchi: 1S/C7H7F3N2.ClH/c8-7(9,10)6-3-5(4-11)1-2-12-6;/h1-3H,4,11H2;1H
- InChI Key: BDDKPNSDKMBCNT-UHFFFAOYSA-N
- SMILES: Cl.FC(C1C=C(C=CN=1)CN)(F)F
Computed Properties
- Exact Mass: 212.0328104g/mol
- Monoisotopic Mass: 212.0328104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9Ų
(2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 229218-250mg |
2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride |
1159813-38-3 | 95% | 250mg |
£338.00 | 2022-02-28 | |
| Fluorochem | 229218-1g |
2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride |
1159813-38-3 | 95% | 1g |
£843.00 | 2022-02-28 | |
| TRC | T791828-10mg |
(2-(Trifluoromethyl)pyridin-4-yl)methanamine Hydrochloride |
1159813-38-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T791828-50mg |
(2-(Trifluoromethyl)pyridin-4-yl)methanamine Hydrochloride |
1159813-38-3 | 50mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T791828-100mg |
(2-(Trifluoromethyl)pyridin-4-yl)methanamine Hydrochloride |
1159813-38-3 | 100mg |
$ 250.00 | 2022-06-02 | ||
| Chemenu | CM280445-1g |
(2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride |
1159813-38-3 | 95% | 1g |
$728 | 2022-06-14 | |
| Apollo Scientific | PC48382-100mg |
4-(Aminomethyl)-2-(trifluoromethyl)pyridine hydrochloride |
1159813-38-3 | 100mg |
£22.00 | 2025-02-21 | ||
| Apollo Scientific | PC48382-250mg |
4-(Aminomethyl)-2-(trifluoromethyl)pyridine hydrochloride |
1159813-38-3 | 250mg |
£225.00 | 2023-04-19 | ||
| abcr | AB445680-1 g |
(2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride, 95%; . |
1159813-38-3 | 95% | 1g |
€860.00 | 2023-04-22 | |
| Matrix Scientific | 189351-1g |
(2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride |
1159813-38-3 | 1g |
$750.00 | 2023-09-07 |
(2-(Trifluoromethyl)pyridin-4-yl)methanamine hydrochloride Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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